Cas no 61588-82-7 (2-Azaspiro[4.5]decane-1,3-dione, 2-(3-nitrophenyl)-)

• Product Name: 2-Azaspiro[4.5]decane-1,3-dione, 2-(3-nitrophenyl)-
• CAS No: 61588-82-7
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 473782
• PubChem ID: 12291981
• Update Time: 2025-04-19

2-Azaspiro[4.5]decane-1,3-dione, 2-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.5]decane-1,3-dione, 2-(3-nitrophenyl)-
• 2-(3-nitrophenyl)-2-azaspiro[4.5]decane-1,3-dione
• DTXSID40485034
• 61588-82-7

• Inchi： 1S/C15H16N2O4/c18-13-10-15(7-2-1-3-8-15)14(19)16(13)11-5-4-6-12(9-11)17(20)21/h4-6,9H,1-3,7-8,10H2
• InChI Key： YLCWSQOJIOTBJP-UHFFFAOYSA-N
• SMILES： O=C1C2(CC(N1C1C=CC=C(C=1)[N+](=O)[O-])=O)CCCCC2

Computed Properties

• Exact Mass: 288.11108
• Monoisotopic Mass: 288.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• PSA: 80.52